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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of guanidine nitrate, a versatile and energetic

compound with significant applications across various scientific and industrial fields. This

document details its chemical structure, core properties, synthesis protocols, and key

applications, with a focus on providing precise, quantitative data and procedural information for

the scientific community.

Chemical Identity and Structure
Guanidine nitrate, correctly termed guanidinium nitrate, is an organic salt with the chemical

formula CH₅N₃·HNO₃ or C(NH₂)₃NO₃.[1][2][3] It is composed of a guanidinium cation,

[C(NH₂)₃]⁺, and a nitrate anion, [NO₃]⁻.[3] The guanidinium cation features a central carbon

atom bonded to three amino groups in a planar, resonant structure, which contributes to its

stability.

The chemical structure of guanidine nitrate is depicted below:
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Caption: Ionic structure of guanidine nitrate.
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Physicochemical Properties
Guanidine nitrate is a white crystalline solid that is highly soluble in water.[1][4][5] It is a stable

compound under normal conditions but can decompose explosively at elevated temperatures

or under confinement.[2][4] Its properties make it valuable as an energetic material and a

precursor in chemical synthesis.

Table 1: General and Physical Properties of Guanidine Nitrate

Property Value

Molecular Formula CH₆N₄O₃ (also written as CH₅N₃·HNO₃)[1][4]

Molecular Weight 122.08 g/mol [4]

Appearance White crystalline solid/granules[4][6]

Melting Point 213–216 °C[6]

Density 1.44 g/mL[6]

pH (aqueous solution) Neutral[7]

Table 2: Solubility Data
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Solvent
Solubility ( g/100 g
solvent)

Temperature (°C)

Water 12.5 20[7]

41 50[7]

79 80[7]

Methanol < 1 20[7]

3.5 50[7]

12 80[7]

Acetone Insoluble[7] -

Benzene Insoluble[7] -

Ethyl Ether Insoluble[7] -

Table 3: Energetic and Decomposition Properties

Property Value

Decomposition Temperature > 250 °C[8]

Explosive Decomposition Reaction
[C(NH₂)₃]NO₃ (s) → 3 H₂O (g) + 2 N₂ (g) + C (s)

[1][2]

Monopropellant Specific Impulse 177 seconds (1.7 kN·s/kg)[1][2]

Detonation Velocity 2,762 - 3,700 m/s[2]

Activation Energy of Decomposition 191–199 kJ/mol[8]

Experimental Protocols: Synthesis of Guanidine
Nitrate
Guanidine nitrate is produced industrially through several methods. The most common

procedures involve the reaction of either dicyandiamide or urea with ammonium nitrate.[1][2]
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Synthesis from Dicyandiamide and Ammonium Nitrate
This method is a well-established laboratory and industrial procedure for producing guanidine
nitrate.

Workflow: Synthesis from Dicyandiamide

Reactant Preparation

Dicyandiamide (210 g)

Mix intimately

Ammonium Nitrate (440 g)
Heat in oil bath

160°C for 2 hours Cool to room temp. Extract with hot water Filter hot solution
(removes insolubles) Concentrate filtrate Crystallize Dry product Crude Guanidine Nitrate

Click to download full resolution via product page

Caption: Workflow for guanidine nitrate synthesis.

Detailed Methodology:

Mixing of Reactants: An intimate mixture of 210 g of dicyandiamide and 440 g of ammonium

nitrate is prepared and placed in a 1-liter round-bottom flask.

Heating: The flask is heated in an oil bath. The temperature of the oil bath is raised to and

maintained at 160°C for a duration of 2 hours. During this time, the reaction mixture will melt

and react.

Cooling and Extraction: After the 2-hour reaction time, the flask is removed from the oil bath

and allowed to cool to room temperature. The solidified contents are then extracted by

warming with successive portions of hot water on a steam bath.

Filtration: The combined hot aqueous extracts are filtered to remove white, insoluble by-

products, primarily ammeline and ammelide.
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Crystallization: The hot filtrate is concentrated by boiling to a volume of approximately one

liter and then allowed to cool, promoting the crystallization of guanidine nitrate.

Second Crop: The mother liquor from the first crystallization is further concentrated to about

250 ml to obtain a second crop of crystals.

Purification (Optional): The crude guanidine nitrate can be purified by recrystallization from

boiling water. The product is dissolved in the minimum amount of boiling water, allowed to

cool for crystallization, and then filtered.

Drying: The final product is thoroughly dried. The resulting guanidine nitrate is suitable for

use in further syntheses, such as the preparation of nitroguanidine.

Synthesis from Urea and Ammonium Nitrate
An alternative industrial method involves melting urea with ammonium nitrate in the presence

of a silica catalyst at temperatures between 120-200°C.[4] Molten urea reacts with molten

ammonium nitrate, typically in a molar ratio of 1:1 to 1:6, to yield guanidine nitrate.[9] This

method is economically advantageous due to the low cost of urea.[9]

Applications in Research and Industry
Guanidine nitrate's unique properties lend it to a variety of applications:

Precursor for Energetic Materials: It is a crucial intermediate in the large-scale production of

nitroguanidine, another important energetic material.[1][3][8]

Gas Generation: A primary use of guanidine nitrate is as a gas generant in automotive

airbag inflators.[1][10] It offers a less toxic alternative to sodium azide and is less explosive

than ammonium nitrate.[1]

Propellants and Pyrotechnics: Due to its high gas output and low flame temperature, it is

used as a monopropellant, notably in Jetex engines for model aircraft, and as a component

in rocket propellants and pyrotechnic formulations.[1][2][10]

Chemical Synthesis: It serves as a raw material for the synthesis of various compounds,

including sulfadiazine and other sulfa drugs.[7] It is also used to prepare other guanidine
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salts like guanidine carbonate.[7]

Other Applications: Guanidine nitrate also finds use in the paint industry, as a component in

photographic materials, and in disinfectants.[7][9]

Safety and Handling
Guanidine nitrate is classified as a hazardous substance, acting as both a fuel and an

oxidizer.[1] It can explode upon exposure to flame, friction, or heat.[4][9] It is harmful to the

eyes, skin, and respiratory tract.[1] Proper personal protective equipment should be used when

handling this chemical. It should be stored in a cool, dry, well-ventilated area away from

combustible materials and sources of ignition.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7800015#guanidine-nitrate-chemical-formula-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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